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Introduction

Atomically precise gold nanoclusters, particularly Au25(SR)18, have garnered significant
attention due to their unique electronic and optical properties. The ability to modify the surface
of these clusters through ligand exchange opens up a vast landscape for tailoring their
functionality for applications in catalysis, sensing, and drug delivery. This document provides a
detailed protocol for performing a ligand exchange reaction on Au25 clusters originally capped
with a different thiol-containing ligand, using 2-phenylethanethiol (2-PET) as the incoming
ligand. The protocol is based on established methodologies and includes key characterization
techniques to verify the successful exchange.

Experimental Principle

The ligand exchange process on Au25(SR)18 clusters is a substitution reaction where the
incumbent thiolate ligands (SR) on the cluster surface are replaced by an incoming thiol (in this
case, 2-phenylethanethiol). The reaction is typically driven by the relative binding affinity of
the thiols to the gold surface and the concentration gradient of the incoming ligand. The core
structure of the Au25 cluster remains intact during this process.[1][2][3]

Experimental Workflow
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The following diagram outlines the key steps in the synthesis of the starting Au25(SR)18 cluster
and the subsequent ligand exchange with 2-phenylethanethiol.

Ligand Exchange Protocol
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Caption: Workflow for the synthesis of Au25(2-PET)18 and subsequent ligand exchange.

Materials and Methods
Synthesis of Au25(2-PET)18 Starting Material
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This protocol outlines the synthesis of the Au25(2-PET)18 cluster, which can then be used for
subsequent ligand exchange experiments or as a reference material.[4][5]

Materials:

Hydrogen tetrachloroaurate(lll) trihydrate (HAuCl4-3H20)
o Tetraoctylammonium bromide (TOAB)

e 2-Phenylethanethiol (2-PET)

e Sodium borohydride (NaBH4)

o Tetrahydrofuran (THF), anhydrous

e Methanol

» Deionized water

Protocol:

e In aflask, dissolve 1 g of HAuCI4-3H20 and a molar equivalent of TOAB in 50 mL of THF.
Stir the solution for 15 minutes.

e Add a 10-fold molar excess of 2-phenylethanethiol to the solution. The color of the solution
will gradually change from red-yellow to colorless.

e |In a separate container, dissolve 900 mg of NaBH4 in 50 mL of ice-cold deionized water.
o Rapidly add the NaBH4 solution to the gold-thiol solution under vigorous stirring.
» Allow the reaction to proceed for at least 3 hours at room temperature.

e The resulting Au25(2-PET)18 clusters can be purified by washing with methanol to remove
excess thiol and other byproducts, followed by dissolution in a minimal amount of toluene or
dichloromethane and precipitation with a larger volume of methanol. The purification process
should be repeated several times.
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Protocol for Ligand Exchange with 2-Phenylethanethiol

This protocol describes the procedure for exchanging the original ligands on a pre-synthesized
Au25(SR)18 cluster with 2-phenylethanethiol.

Materials:

o Purified Au25(SR)18 nanoclusters
e 2-Phenylethanethiol (2-PET)

e Toluene, anhydrous

Protocol:

Dissolve the purified Au25(SR)18 clusters in toluene to a final concentration of approximately
1 mg/mL.[6]

» Add 2-phenylethanethiol to the cluster solution. The molar ratio of the incoming ligand to
the Au25 cluster is a critical parameter and should be optimized. Ratios ranging from 15:1 to
20:1 (ligand:cluster) have been reported to be effective.[6]

 Allow the reaction mixture to stir at room temperature. The reaction time can vary from a few
hours to over a day, depending on the desired degree of exchange.[4]

» Monitor the progress of the ligand exchange reaction using the characterization techniques
described below.

e Once the desired level of exchange is achieved, the product, Au25(2-PET)x(SR)18-x, can be
purified using the same solvent/anti-solvent precipitation method described for the initial
cluster synthesis (e.g., precipitation from toluene/dichloromethane with methanol).

Characterization of Ligand Exchange

Successful ligand exchange can be confirmed through a combination of spectroscopic and
spectrometric techniques.

UV-Vis Spectroscopy
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The electronic structure of Au25 clusters gives rise to characteristic absorption features in the
UV-Vis spectrum.[7] During ligand exchange, subtle changes in these features, such as shifts
or changes in the intensity of the peaks around 400 nm, 450 nm, and 670-700 nm, can indicate
a modification of the ligand shell.[4][7] The core size of the cluster is generally retained if the
characteristic HOMO-LUMO transition peak around 670 nm remains.[7][8]

'H NMR Spectroscopy

H NMR is a powerful tool for monitoring the ligand exchange process in real-time.[4][7] By
acquiring spectra at different time points, one can observe the decrease in the intensity of the
signals corresponding to the free incoming 2-phenylethanethiol and the simultaneous
increase in the signals corresponding to the displaced free ligand in the solution.[4] The
broadening of the proton signals of the 2-PET ligand attached to the cluster surface is also
indicative of successful binding.[7]

Mass Spectrometry (MALDI-TOF or ESI-MS)

Mass spectrometry provides direct evidence of ligand exchange by allowing for the
determination of the molecular weight of the resulting clusters.[4][6] By analyzing the mass
spectra, one can identify the parent Au25(SR)18 cluster and a distribution of new peaks
corresponding to clusters where one or more of the original ligands have been replaced by 2-
phenylethanethiol, i.e., Au25(2-PET)x(SR)18-x.[4]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the ligand exchange reaction.
These values should be considered as starting points and may require optimization for specific
ligand systems.
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Parameter Value Reference
Au25 Cluster Concentration ~1 mg/mL [6]

Molar Ratio (Ligand:Cluster) 15:1to 20:1 [6]

Solvent Toluene or THF [6]119]
Reaction Temperature Room Temperature [6][10][11]

Reaction Time

3 hours to ~24 hours

[417]

Monitoring Techniques

UV-Vis, 1H NMR, Mass

Spectrometry

[417]

Logical Relationships in Ligand Exchange

Monitoring

The following diagram illustrates the logical connections between the experimental

observations and the conclusion of a successful ligand exchange.
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Caption: Rationale for confirming successful ligand exchange based on analytical data.

Conclusion
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This application note provides a comprehensive protocol for the ligand exchange on Au25
clusters using 2-phenylethanethiol. By following the detailed experimental procedures and
utilizing the described characterization techniques, researchers can effectively modify the
surface of these nanoclusters for a wide range of applications. The provided quantitative data
and logical diagrams serve as a valuable resource for planning and executing these
experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Ligand Exchange on Au25
Clusters with 2-Phenylethanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584568#protocol-for-ligand-exchange-on-au25-
clusters-with-2-phenylethanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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